Cas no 1240257-91-3 (3-(Pentafluorosulfur)phenylacetonitrile)

• Product Name: 3-(Pentafluorosulfur)phenylacetonitrile
• CAS No: 1240257-91-3
• MF: C₈H₆F₅NS
• MW: 243.196958065033
• MDL: MFCD16652413
• CID: 2619727
• PubChem ID: 66523454
• Update Time: 2025-05-20

3-(Pentafluorosulfur)phenylacetonitrile Chemical and Physical Properties

Names and Identifiers

• 3-(Pentafluorosulfur)phenylacetonitrile
• DTXSID601227687
• (OC-6-21)-[3-(Cyanomethyl)phenyl]pentafluorosulfur
• CS-0443050
• AKOS015956803
• 2-(3-(Pentafluoro-lambda6-sulfanyl)phenyl)acetonitrile
• JS-4041
• 2-[3-(PENTAFLUORO-??-SULFANYL)PHENYL]ACETONITRILE
• 2-[3-(pentafluoro-lambda6-sulfanyl)phenyl]acetonitrile
• 3-(Pentafluorothio)phenylacetonitrile
• MFCD16652413
• 1240257-91-3

• MDL： MFCD16652413
• Inchi： 1S/C8H6F5NS/c9-15(10,11,12,13)8-3-1-2-7(6-8)4-5-14/h1-3,6H,4H2
• InChI Key： ZIDPXGBFGPZURT-UHFFFAOYSA-N
• SMILES： S(C1C=CC=C(CC#N)C=1)(F)(F)(F)(F)F

Computed Properties

• Exact Mass: 243.014
• Monoisotopic Mass: 243.014
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 298
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 24.8A^2
• XLogP3: 4.8

Additional information on 3-(Pentafluorosulfur)phenylacetonitrile

3-(Pentafluorosulfur)phenylacetonitrile: A Comprehensive Overview

The compound with CAS No. 1240257-91-3, commonly referred to as 3-(Pentafluorosulfur)phenylacetonitrile, has garnered significant attention in the field of organic chemistry due to its unique structural properties and potential applications. This compound is a derivative of phenylacetonitrile, where the sulfur atom is substituted with five fluorine atoms, creating a highly fluorinated aromatic system. The presence of the pentafluorosulfur group imparts distinctive electronic and steric properties to the molecule, making it a valuable substrate for various chemical transformations.

Recent studies have highlighted the importance of 3-(Pentafluorosulfur)phenylacetonitrile in the development of advanced materials and pharmaceuticals. Its high fluorination level contributes to enhanced stability, reactivity, and bioavailability, which are critical factors in drug design. Researchers have explored its role as an intermediate in the synthesis of bioactive compounds, particularly in the context of anti-cancer and anti-inflammatory agents. The compound's ability to undergo nucleophilic substitution reactions has been extensively studied, offering new avenues for constructing complex molecular architectures.

The synthesis of 3-(Pentafluorosulfur)phenylacetonitrile involves a multi-step process that typically begins with the fluorination of a sulfur-containing precursor. Recent advancements in fluorination techniques, such as the use of electrophilic fluorination agents and transition metal catalysts, have significantly improved the yield and purity of this compound. These methods not only enhance the efficiency of the synthesis but also minimize environmental impact, aligning with current green chemistry principles.

In terms of applications, 3-(Pentafluorosulfur)phenylacetonitrile has shown promise in the field of materials science. Its high thermal stability and chemical resistance make it an ideal candidate for use in high-performance polymers and coatings. Additionally, its electronic properties render it suitable for applications in optoelectronics, where materials with tailored electronic characteristics are highly sought after.

Recent research has also focused on the catalytic properties of 3-(Pentafluorosulfur)phenylacetonitrile. Studies have demonstrated its ability to act as a Lewis acid catalyst in various organic reactions, including alkylation and acylation processes. This discovery opens up new possibilities for its use in industrial chemical processes, where efficient catalysts are essential for optimizing reaction conditions and reducing costs.

The unique combination of electronic and steric properties exhibited by 3-(Pentafluorosulfur)phenylacetonitrile makes it a versatile building block in organic synthesis. Its ability to participate in a wide range of reactions, from nucleophilic substitutions to coupling reactions, underscores its importance in modern organic chemistry. Furthermore, its compatibility with various functional groups allows for the construction of complex molecules with high precision.

In conclusion, 3-(Pentafluorosulfur)phenylacetonitrile (CAS No. 1240257-91-3) is a compound with immense potential across multiple disciplines. Its role as an intermediate in drug development, its application in materials science, and its utility as a catalyst highlight its versatility and significance in contemporary chemical research. As ongoing studies continue to uncover new applications and improve synthetic methodologies, this compound is poised to play an increasingly important role in both academic and industrial settings.